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Compound of Interest

Compound Name: Mal-amido-PEG5-acid

Cat. No.: B11928784 Get Quote

The reaction between a maleimide and a thiol proceeds through a Michael addition

mechanism.[1][3] In this process, a nucleophilic thiol, typically from a cysteine residue in a

protein, attacks one of the carbon atoms of the electron-deficient carbon-carbon double bond

within the maleimide ring.[1] This reaction results in the formation of a stable, covalent thioether

bond (specifically, a thiosuccinimide linkage). The reaction is highly chemoselective for thiols,

especially within a pH range of 6.5 to 7.5, making it ideal for the specific modification of

biomolecules.
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1. ADC Circulates
in Bloodstream

2. Antibody Binds to
Tumor Cell Antigen

Targeting

3. ADC-Antigen Complex
is Internalized

Endocytosis

4. Trafficking to Lysosome

5. Linker Cleavage &
Drug Release

Acidic pH /
Enzymes

6. Drug Induces
Cell Death (Apoptosis)

Cytotoxicity

1. Prepare Protein Solution
(1-10 mg/mL in degassed buffer,

pH 7.0-7.5)

2. Reduce Disulfides
(Add TCEP, incubate 20-60 min)

4. Conjugation Reaction
(Add maleimide stock to protein,

10-20x molar excess)
3. Prepare Maleimide Stock
(Dissolve in DMSO/DMF)

5. Incubate
(2h @ RT or O/N @ 4°C)

6. Purify Conjugate
(SEC, HPLC, or Dialysis)

7. Characterize
(HPLC, Mass Spec)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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